Cas no 55289-18-4 (Methyl 6-cyano-3-methoxy-2-methylbenzoate)

Methyl 6-cyano-3-methoxy-2-methylbenzoate is a versatile benzoate ester derivative featuring a cyano group and methoxy substituent on the aromatic ring. This compound is valued for its role as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both electron-withdrawing (cyano) and electron-donating (methoxy) groups enhances its reactivity in selective transformations, such as nucleophilic substitutions or cross-coupling reactions. Its ester functionality allows for further derivatization, while the methyl group at the 2-position contributes to steric control in synthetic pathways. The compound exhibits stability under standard handling conditions, making it suitable for laboratory and industrial applications requiring precise functionalization of aromatic systems.
Methyl 6-cyano-3-methoxy-2-methylbenzoate structure
55289-18-4 structure
Product Name:Methyl 6-cyano-3-methoxy-2-methylbenzoate
CAS No:55289-18-4
MF:C11H11NO3
MW:205.209943056107
MDL:MFCD20921585
CID:1074239
PubChem ID:66545179
Update Time:2025-06-14

Methyl 6-cyano-3-methoxy-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 6-cyano-3-methoxy-2-methylbenzoate
    • LF-0033
    • 55289-18-4
    • DTXSID80735166
    • methyl6-cyano-3-methoxy-2-methylbenzoate
    • MFCD20921585
    • CS-0322932
    • AKOS015991520
    • F52179
    • MDL: MFCD20921585
    • Inchi: 1S/C11H11NO3/c1-7-9(14-2)5-4-8(6-12)10(7)11(13)15-3/h4-5H,1-3H3
    • InChI Key: WPXGTTINFFCURX-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=C(C#N)C(C(=O)OC)=C1C

Computed Properties

  • Exact Mass: 205.07389321g/mol
  • Monoisotopic Mass: 205.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 59.3Ų

Methyl 6-cyano-3-methoxy-2-methylbenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015012814-1g
Methyl 6-cyano-3-methoxy-2-methylbenzoate
55289-18-4 97%
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$1504.90 2023-09-01
Apollo Scientific
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abcr
AB338599-500 mg
Methyl 6-cyano-3-methoxy-2-methylbenzoate, 95%; .
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abcr
AB338599-1 g
Methyl 6-cyano-3-methoxy-2-methylbenzoate, 95%; .
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abcr
AB338599-500mg
Methyl 6-cyano-3-methoxy-2-methylbenzoate, 95%; .
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abcr
AB338599-1g
Methyl 6-cyano-3-methoxy-2-methylbenzoate, 95%; .
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Key Organics Ltd
LF-0033-1MG
methyl 6-cyano-3-methoxy-2-methylbenzoate
55289-18-4 >95%
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Key Organics Ltd
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Methyl 6-cyano-3-methoxy-2-methylbenzoate Related Literature

Additional information on Methyl 6-cyano-3-methoxy-2-methylbenzoate

Comprehensive Overview of Methyl 6-cyano-3-methoxy-2-methylbenzoate (CAS No. 55289-18-4): Properties, Applications, and Industry Insights

Methyl 6-cyano-3-methoxy-2-methylbenzoate (CAS No. 55289-18-4) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications in pharmaceuticals, agrochemicals, and material science. With the increasing demand for high-performance intermediates in synthetic chemistry, this compound has garnered significant attention due to its cyano and methoxy functional groups, which enhance reactivity and selectivity in various reactions. Researchers and industry professionals frequently search for terms like "synthesis of Methyl 6-cyano-3-methoxy-2-methylbenzoate", "CAS 55289-18-4 applications", and "buy Methyl 6-cyano-3-methoxy-2-methylbenzoate", reflecting its growing relevance in modern chemistry.

The molecular formula of Methyl 6-cyano-3-methoxy-2-methylbenzoate is C11H11NO3, featuring a benzoate ester core substituted with a cyano group at the 6-position, a methoxy group at the 3-position, and a methyl group at the 2-position. This arrangement contributes to its stability and solubility in organic solvents, making it a valuable building block for complex molecular architectures. Recent studies highlight its role in the development of pharmaceutical intermediates, particularly in the synthesis of bioactive molecules targeting inflammation and metabolic disorders. Searches for "Methyl 6-cyano-3-methoxy-2-methylbenzoate solubility" and "CAS 55289-18-4 safety data" underscore the need for detailed technical information among end-users.

In the agrochemical sector, Methyl 6-cyano-3-methoxy-2-methylbenzoate is explored as a precursor for novel pesticides and herbicides. Its electron-withdrawing cyano group enhances the efficacy of derived compounds against resistant pests, aligning with the global push for sustainable agriculture. Keywords such as "agrochemical uses of Methyl 6-cyano-3-methoxy-2-methylbenzoate" and "55289-18-4 in crop protection" are trending among researchers seeking eco-friendly solutions. Additionally, the compound's potential in material science, particularly in polymer modification and specialty coatings, is gaining traction, as evidenced by queries like "CAS 55289-18-4 in polymers".

From a synthetic perspective, the preparation of Methyl 6-cyano-3-methoxy-2-methylbenzoate typically involves esterification and nitration reactions, followed by selective methylation. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation are being investigated to improve yield and purity. Industry forums frequently discuss "optimized synthesis routes for CAS 55289-18-4" and "scaling up Methyl 6-cyano-3-methoxy-2-methylbenzoate production", reflecting the compound's industrial significance. Regulatory compliance and environmental impact are also critical considerations, with searches for "Methyl 6-cyano-3-methoxy-2-methylbenzoate REACH compliance" highlighting these concerns.

In conclusion, Methyl 6-cyano-3-methoxy-2-methylbenzoate (CAS No. 55289-18-4) stands out as a multifaceted compound with broad applications across diverse industries. Its chemical properties, coupled with emerging synthetic methodologies, position it as a key player in the development of next-generation pharmaceuticals, agrochemicals, and advanced materials. As research continues to uncover new uses, the demand for this compound is expected to rise, driven by queries like "future prospects of Methyl 6-cyano-3-methoxy-2-methylbenzoate" and "CAS 55289-18-4 market trends". This article aims to provide a holistic understanding of the compound while addressing the most pressing questions from the scientific and industrial communities.

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